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Hyperglykämie
Hyperglycemia
ICD: R73.9

Hyperglykämie bezeichnet einen Zustand, bei dem der Blutzuckerspiegel im Körper über den normalen Werten liegt. Sie tritt auf, wenn der Körper nicht genügend Insulin produziert oder es nicht effektiv nutzen kann. Unbehandelt kann sie zu akuten Komplikationen wie diabetischer Ketoazidose oder hyperosmolarischem hyperglykämischem Syndrom sowie langfristigen Schäden an Organen und Nerven führen.

Akute lymphatische Leukämie (ALL)
Acute Lymphoblastic Leukemia
ICD: C91.0

Die Akute lymphatische Leukämie (ALL) ist eine maligne Erkrankung des blutbildenden Systems, charakterisiert durch die unkontrollierte Proliferation unreifer Lymphozyten (Blasten) im Knochenmark, Blut und anderen Organen. Diese Blasten verdrängen gesunde Blutzellen, was zu Anämie, Infektionen und Blutungsneigung führt. ALL ist die häufigste Leukämieform im Kindesalter, kann aber auch Erwachsene betreffen. Eine frühzeitige Diagnose und intensive Chemotherapie sind entscheidend für die Prognose.

Arteriosklerose (Arterienverkalkung)
Atherosclerosis
ICD: I70.9

Arteriosklerose, auch Arterienverkalkung genannt, ist eine chronische Erkrankung, bei der sich Fette, Cholesterin und andere Substanzen (Plaques) in den Arterienwänden ablagern. Dies führt zu einer Verhärtung und Verengung der Arterien, wodurch der Blutfluss behindert wird. Die Folge können Herzinfarkt, Schlaganfall, periphere arterielle Verschlusskrankheit und andere schwerwiegende Herz-Kreislauf-Erkrankungen sein. Risikofaktoren umfassen Bluthochdruck, hoher Cholesterinspiegel, Diabetes, Rauchen und Adipositas.

Alzheimer-Krankheit
Alzheimer's Disease
ICD: G30.9

Die Alzheimer-Krankheit ist eine progressive neurodegenerative Erkrankung, die das Gehirn unwiderruflich schädigt. Sie ist die häufigste Ursache für Demenz und führt zu einem allmählichen Verlust kognitiver Funktionen wie Gedächtnis, Denken und Orientierung. Pathologisch gekennzeichnet ist sie durch die Ablagerung von Beta-Amyloid-Plaques und Neurofibrillenbündeln (Tau-Proteine). Die Symptome verschlimmern sich im Laufe der Zeit und beeinträchtigen zunehmend die Alltagsaktivitäten der Betroffenen.

Chronisch-entzündliche Darmerkrankungen (CED)
Inflammatory Bowel Disease
ICD: K50-K52

Chronisch-entzündliche Darmerkrankungen (CED) sind eine Gruppe von Erkrankungen, die durch eine chronische Entzündung des Verdauungstrakts gekennzeichnet sind. Die Hauptformen sind Morbus Crohn und Colitis ulcerosa. Sie manifestieren sich typischerweise mit Symptomen wie Bauchschmerzen, Durchfall, Gewichtsverlust und Müdigkeit. Die Ätiologie ist multifaktoriell, involviert genetische Prädisposition, Umweltfaktoren und eine fehlregulierte Immunantwort. Die Behandlung zielt auf die Reduktion der Entzündung und Symptomkontrolle ab.

Neurodermitis
Atopic Eczema
ICD: L20.9

Neurodermitis, auch atopische Dermatitis genannt, ist eine chronisch-entzündliche Hauterkrankung, die durch starke Juckreiz, Hautrötungen, Trockenheit und Ekzeme gekennzeichnet ist. Sie tritt häufig schubweise auf und ist oft mit einer genetischen Veranlagung sowie einer gestörten Hautbarrierefunktion und einer Überreaktion des Immunsystems verbunden. Typische Lokalisationen sind Beugen, Gesicht und Hals. Die Erkrankung betrifft häufig Säuglinge und Kinder, kann aber auch im Erwachsenenalter persistieren oder neu auftreten.

Lymphom
Lymphoma
ICD: C85.9

Lymphome sind eine Gruppe bösartiger Erkrankungen des lymphatischen Systems, die durch die unkontrollierte Vermehrung von Lymphozyten gekennzeichnet sind. Man unterscheidet primär zwischen Hodgkin-Lymphomen und Non-Hodgkin-Lymphomen, welche sich in Ursprung, Verlauf und Therapie deutlich unterscheiden. Symptome können geschwollene Lymphknoten, Fieber, Nachtschweiß und Gewichtsverlust umfassen. Die Diagnose erfolgt mittels Biopsie und bildgebender Verfahren, die Behandlung variiert je nach Typ und Stadium.

Diabetes mellitus
Diabetes Mellitus
ICD: E11.9

Diabetes mellitus, umgangssprachlich Zuckerkrankheit, ist eine chronische Stoffwechselerkrankung, die durch einen erhöhten Blutzuckerspiegel gekennzeichnet ist. Dies resultiert entweder aus einem Mangel an Insulinproduktion (Typ 1) oder einer unzureichenden Insulinwirkung (Typ 2). Unbehandelt kann Diabetes zu schwerwiegenden Komplikationen wie Herz-Kreislauf-Erkrankungen, Nierenschäden, Nervenstörungen und Sehstörungen führen. Eine frühzeitige Diagnose und konsequente Therapie sind entscheidend.

Bakterielle Infektion
Bacterial Infection
ICD: B99

Eine bakterielle Infektion ist eine Erkrankung, die durch das Eindringen und die Vermehrung pathogener Bakterien im Körper verursacht wird. Diese Mikroorganismen können Gewebe schädigen, Toxine freisetzen und eine Entzündungsreaktion hervorrufen. Symptome variieren je nach Art des Erregers und betroffenem Organ, reichen von lokalen Entzündungen bis zu systemischen Erkrankungen wie Sepsis. Die Diagnose erfolgt meist durch mikrobiologische Kulturen, die Behandlung primär mit Antibiotika.

Zerebrale Ischämie
Cerebral Ischemia
ICD: I67.89

Zerebrale Ischämie ist eine Erkrankung, bei der die Blutversorgung des Gehirns reduziert oder unterbrochen wird, was zu einem Sauerstoff- und Nährstoffmangel in den betroffenen Hirnregionen führt. Dies kann reversible neurologische Defizite oder irreversible Hirnschäden (Infarkt) verursachen. Ursachen sind oft Thrombosen, Embolien oder systemische Hypoperfusion. Die Schwere der Symptome hängt von Dauer und Ausmaß der Ischämie ab und reicht von vorübergehenden ischämischen Attacken bis zu Schlaganfällen.

Kognitive Störung
Cognitive Impairment
ICD: F06.7

Kognitive Störung bezeichnet eine Beeinträchtigung einer oder mehrerer kognitiver Funktionen wie Gedächtnis, Aufmerksamkeit, Sprache, Problemlösung oder Urteilsvermögen. Sie kann leicht bis schwerwiegend sein und verschiedene Ursachen haben, darunter neurodegenerative Erkrankungen (z.B. Alzheimer), vaskuläre Probleme, Traumata, Infektionen oder Stoffwechselstörungen. Eine frühzeitige Diagnose und Behandlung sind entscheidend, um den Verlauf zu beeinflussen und die Lebensqualität zu erhalten.

Herzinsuffizienz
Heart Failure
ICD: I50.9

Herzinsuffizienz, auch Herzschwäche genannt, ist ein Zustand, bei dem das Herz nicht mehr in der Lage ist, ausreichend Blut zu pumpen, um den Bedarf des Körpers zu decken. Dies führt zu Symptomen wie Atemnot, Müdigkeit und Flüssigkeitsansammlungen. Sie kann akut oder chronisch auftreten und ist oft die Folge anderer Herzerkrankungen wie koronarer Herzkrankheit, Bluthochdruck oder Herzklappenfehlern. Die Diagnose erfolgt durch klinische Untersuchung, EKG, Echokardiographie und Bluttests.

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